Cas no 93359-42-3 (S-propyl methyl(5-phenylpentyl)carbamothioate)

• Product Name: S-propyl methyl(5-phenylpentyl)carbamothioate
• CAS No: 93359-42-3
• MF: C₁₆H₂₅NOS
• MW: 279.440803289413
• CID: 1980156
• PubChem ID: 185252
• Update Time: 2025-04-21

S-propyl methyl(5-phenylpentyl)carbamothioate Chemical and Physical Properties

Names and Identifiers

• S-propyl methyl(5-phenylpentyl)carbamothioate
• DTXSID00918494
• 93359-42-3
• Carbamothioic acid, methyl(5-phenylpentyl)-, S-propyl ester

• Inchi： 1S/C16H25NOS/c1-3-14-19-16(18)17(2)13-9-5-8-12-15-10-6-4-7-11-15/h4,6-7,10-11H,3,5,8-9,12-14H2,1-2H3
• InChI Key： MEPGNDAHJOPJFB-UHFFFAOYSA-N
• SMILES： S(CCC)C(N(C)CCCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.16568559Da
• Monoisotopic Mass: 279.16568559Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.024
• Boiling Point: 401.5°C at 760 mmHg
• Flash Point: 196.6°C
• Refractive Index: 1.532